![molecular formula C10H12O4 B570215 2,4-Dihydroxy-5-isopropylbenzoic acid CAS No. 1184181-48-3](/img/structure/B570215.png)
2,4-Dihydroxy-5-isopropylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Dihydroxy-5-isopropylbenzoic acid is a chemical compound with the CAS Number: 1184181-48-3 . It has a molecular weight of 196.2 and its molecular formula is C10H12O4 . It is a solid substance and is typically stored in a dark place under an inert atmosphere at 2-8°C .
Molecular Structure Analysis
The InChI code for 2,4-Dihydroxy-5-isopropylbenzoic acid is1S/C10H12O4/c1-5(2)6-3-7(10(13)14)9(12)4-8(6)11/h3-5,11-12H,1-2H3,(H,13,14)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 395.2±27.0 °C and a predicted density of 1.317±0.06 g/cm3 . It is advised to store it under an inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Biotransformation and Biosynthesis : 2,4-Dihydroxybenzoic acid, closely related to 2,4-Dihydroxy-5-isopropylbenzoic acid, has been studied for its biotransformation and biosynthetic processes in fungi like Curvularia fallax and Streptomyces niveus, where it undergoes prenylation and alkylation (Abraham & Arfmann, 1990).
Synthesis from Natural Sources : Research demonstrates the synthesis of p-Isopropylbenzoic acid, a derivative of 2,4-Dihydroxy-5-isopropylbenzoic acid, from β-pinene through oxidation, ring-opening, and dehydrogenation, indicating its potential for deriving complex compounds from natural sources (Jin Jian-zhong & Ha Chengyong, 2006).
Wastewater Treatment : The electrochemical oxidation of 2,4-dihydroxybenzoic acid, a structurally similar compound, has been explored for wastewater treatment. This process involves its degradation into various byproducts and shows potential for environmental remediation (de Lima Leite et al., 2003).
Steric Effects in Chemical Reactions : The steric effects of isopropyl groups, as in 2,4-Dihydroxy-5-isopropylbenzoic acid, have been studied for their influence on chemical reactions, such as acidity and molecular interactions in solvents. This research helps in understanding the reactivity and properties of such compounds (Fiedler et al., 1999).
Pharmaceutical Applications : Analogues of 2,4-Dihydroxybenzoic acid have been synthesized for exploring their potential in pharmaceutical applications like anticancer and antimicrobial activities. These studies contribute to the development of new therapeutic agents (Bergeron et al., 2008).
Chromatographic Analysis : 2,4-Dihydroxybenzoic acid has been used as an eluent in ion chromatography for the analysis of anions, demonstrating its utility in analytical chemistry (Golombek & Schwedt, 1986).
Corrosion Inhibition : Research indicates the potential of derivatives of dihydroxybenzoic acid, similar to 2,4-Dihydroxy-5-isopropylbenzoic acid, in acting as corrosion inhibitors for metals, which is significant for industrial applications (Yadav et al., 2016).
Safety and Hazards
The compound is classified under GHS07 and has the signal word 'Warning’ . The hazard statements associated with it are H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
2,4-dihydroxy-5-propan-2-ylbenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-5(2)6-3-7(10(13)14)9(12)4-8(6)11/h3-5,11-12H,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAMMFVLHQOLNOP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1O)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50856630 |
Source
|
Record name | 2,4-Dihydroxy-5-(propan-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50856630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dihydroxy-5-isopropylbenzoic acid | |
CAS RN |
1184181-48-3 |
Source
|
Record name | 2,4-Dihydroxy-5-(propan-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50856630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.